
Diethyl malonimidate dihydrochloride chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Diethyl malonimidate

dihydrochloride

Cat. No.: B077508 Get Quote

Diethyl Malonimidate Dihydrochloride: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl malonimidate dihydrochloride is a bifunctional imidoester, a class of reagents

valuable in chemical synthesis for the preparation of various compounds, including heterocyclic

structures and sophisticated catalysts.[1][2][3] Its reactivity stems from the two imidoester

functionalities, which are susceptible to nucleophilic attack, making it a versatile building block

in organic chemistry. This technical guide provides a comprehensive overview of the chemical

properties, synthesis, and reactivity of diethyl malonimidate dihydrochloride, tailored for

professionals in research and drug development.

Chemical and Physical Properties
Diethyl malonimidate dihydrochloride is a white to yellow powder or crystalline powder.[4]

Key physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₇H₁₆Cl₂N₂O₂ [4][5]

Molecular Weight 231.12 g/mol [1][2][5][6]

Appearance
White to yellow powder or

crystalline powder
[4]

Melting Point 122 °C (decomposes) [7][8]

Hydrogen Bond Donor Count 4 [4][5]

Hydrogen Bond Acceptor

Count
4 [4][5]

Rotatable Bond Count 6 [4]

Topological Polar Surface Area 66.2 Å² [4][5]

Synthesis
The primary method for the synthesis of diethyl malonimidate dihydrochloride is the Pinner

reaction.[9] This reaction involves the acid-catalyzed addition of an alcohol to a nitrile. In the

case of diethyl malonimidate dihydrochloride, malononitrile reacts with ethanol in the

presence of anhydrous hydrogen chloride.[9][10]

Experimental Protocol: Pinner Reaction
A detailed experimental protocol for the synthesis of diethyl malonimidate dihydrochloride
can be found in the work of Pinner, A., published in Berichte der deutschen chemischen

Gesellschaft in 1883.[6][9][11][12] The general steps of the Pinner reaction are as follows:

Reaction Setup: A solution of malononitrile in anhydrous ethanol is prepared in a reaction

vessel equipped with a gas inlet tube and a stirring mechanism. The reaction must be carried

out under anhydrous conditions to prevent the hydrolysis of the intermediate imidoester.

Introduction of Hydrogen Chloride: Dry hydrogen chloride gas is bubbled through the

ethanolic solution of malononitrile. The reaction is typically carried out at low temperatures to

control the exothermicity and prevent side reactions.
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Formation of the Imidate Salt: The hydrogen chloride protonates the nitrogen atom of the

nitrile, making the carbon atom more electrophilic. Ethanol then acts as a nucleophile,

attacking the nitrile carbon to form the imino ester salt, also known as a Pinner salt.

Isolation: The diethyl malonimidate dihydrochloride precipitates from the reaction mixture

as a solid and can be isolated by filtration. The product is then typically washed with a non-

polar solvent like diethyl ether to remove any unreacted starting materials and byproducts.

Caption: Synthesis workflow for diethyl malonimidate dihydrochloride via the Pinner

reaction.

Spectroscopic Characterization
The structure of diethyl malonimidate dihydrochloride can be confirmed using various

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
1H and 13C NMR spectra are crucial for the structural elucidation of diethyl malonimidate
dihydrochloride. The expected signals in the 1H NMR spectrum would include a triplet for the

methyl protons (-CH3), a quartet for the methylene protons of the ethyl group (-O-CH2-), and a

singlet for the central methylene protons (-CH2-). The 13C NMR spectrum would show

corresponding signals for the different carbon atoms in the molecule. Detailed spectral data

and assignments can be found in spectral databases such as SpectraBase.[13][14]

Infrared (IR) Spectroscopy
The FT-IR spectrum of diethyl malonimidate dihydrochloride would exhibit characteristic

absorption bands for the C=N bond of the iminoester, C-O stretching, and N-H stretching of the

protonated imine. The absence of a strong nitrile (C≡N) peak from the starting material

(malononitrile) would indicate the completion of the reaction. An example of the FT-IR spectrum

can be found on SpectraBase.[15]

Caption: Spectroscopic workflow for the characterization of diethyl malonimidate
dihydrochloride.
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Reactivity and Applications
Diethyl malonimidate dihydrochloride is a valuable intermediate in organic synthesis due to

the reactivity of its two imidoester functional groups. These groups can undergo nucleophilic

attack by a variety of nucleophiles, leading to the formation of different classes of compounds.

Reactions with Nucleophiles
Amines: Reaction with primary or secondary amines leads to the formation of amidines. This

is a common application of Pinner salts.

Water: Hydrolysis of the imidoester groups with water will yield the corresponding ester,

diethyl malonate. This reaction highlights the need for anhydrous conditions during the

synthesis and storage of diethyl malonimidate dihydrochloride.

Alcohols: Further reaction with an excess of alcohol can lead to the formation of orthoesters.

This reactivity makes diethyl malonimidate dihydrochloride a key precursor for the synthesis

of various heterocyclic compounds and as a ligand in coordination chemistry for the

preparation of catalysts.[3]
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Caption: Reactivity of diethyl malonimidate dihydrochloride with various nucleophiles.

Solubility and Stability
While specific quantitative solubility data is not readily available in the literature, based on its

structure as a salt, diethyl malonimidate dihydrochloride is expected to be soluble in polar

protic solvents like water and alcohols, where it may also undergo reaction. It is likely to have

limited solubility in non-polar organic solvents.

The compound decomposes at its melting point of 122 °C.[7][8] As an imidoester salt, it is

susceptible to hydrolysis and should be stored in a dry, inert atmosphere to prevent

degradation.

Safety and Handling
Diethyl malonimidate dihydrochloride is classified as an irritant.[8] It is irritating to the eyes,

respiratory system, and skin.[8] Standard laboratory safety precautions should be followed

when handling this compound. This includes the use of personal protective equipment such as

safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area or a

fume hood. In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[8]

Conclusion
Diethyl malonimidate dihydrochloride is a versatile and reactive chemical intermediate with

significant applications in organic synthesis. Its preparation via the Pinner reaction and

subsequent reactions with various nucleophiles provide pathways to a wide range of valuable

compounds. A thorough understanding of its chemical properties, reactivity, and handling

requirements is essential for its effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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